Cas no 933691-60-2 (4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one)

• Product Name: 4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one
• CAS No: 933691-60-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4666003
• PubChem ID: 64209390
• Update Time: 2025-07-22

4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(aminomethyl)-1-(2-phenylethyl)-

• Inchi： 1S/C13H18N2O/c14-9-12-8-13(16)15(10-12)7-6-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key： YMCDGSOVLJAQPW-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)CC(CN)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one

Professional Introduction to 4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one (CAS No. 933691-60-2)

4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one, identified by the CAS number 933691-60-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a pyrrolidinone core substituted with an aminomethyl group and an alpha-methylbenzyl moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>pyrrolidin-2-one moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the< strong>aminomethyl group enhances the compound’s reactivity, making it a valuable intermediate for synthesizing more complex derivatives. Additionally, the< strong>2-phenylethyl substituent introduces lipophilicity and potential binding affinity to various biological targets, which is crucial for drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one. Preliminary studies have suggested that this compound may exhibit promising activities in several therapeutic areas. For instance, its structural features resemble those of known bioactive molecules that target neurological disorders, making it a candidate for further investigation in the development of novel treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.

The< strong>aminomethyl group in the molecule can be further functionalized to introduce additional pharmacological properties. This flexibility allows researchers to tailor the compound’s activity by modifying its chemical structure, enabling the design of targeted therapeutics with improved efficacy and reduced side effects. Such modifications are essential in modern drug development, where precision and selectivity are paramount.

Moreover, the< strong>2-phenylethyl substituent contributes to the compound’s solubility and bioavailability, which are critical factors in drug formulation. By optimizing these properties, researchers can enhance the compound’s pharmacokinetic profile, ensuring better absorption and distribution within the body. This aspect is particularly important for oral formulations, where bioavailability directly impacts therapeutic outcomes.

The synthesis of< strong>4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing pure compounds suitable for biological testing.

In conclusion, 4-(aminomethyl)-1-(2-phenylethyl)pyrrolidin-2-one (CAS No. 933691-60-2) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in future drug discovery efforts.